7,7-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one
Cat. No. B8351740
M. Wt: 164.20 g/mol
InChI Key: LKQYZXUNXNGTAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08697744B2
Procedure details
According to Scheme 2 Step 2: At 0° C., acetic acid (8.55 mL) followed by hydrazine monohydrate (150 mmol, 7.25 mL), were added slowly to a solution of 2-((dimethylamino)methylene)-4,4-dimethylcyclohexane-1,3-dione (150 mmol, 29.2 g) in butanol (400 mL). The reaction mixture was stirred under reflux for 16 hours. After evaporation of the filtrate, the crude residue was purified by flash chromatography over silica gel cyclohexane/AcOEt (100:0 to 50:50) and then over C18 gel using water/MeOH (100:0 to 50:50) as eluent to yield 7,7-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one (76.7 mmol, 12.6 g, 51%) as a pale yellow solid.
Name
2-((dimethylamino)methylene)-4,4-dimethylcyclohexane-1,3-dione
Quantity
29.2 g
Type
reactant
Reaction Step Three
Yield
51%
Identifiers
|
REACTION_CXSMILES
|
C(O)(=O)C.O.[NH2:6]N.C[N:9]([CH:11]=[C:12]1[C:17](=O)[C:16]([CH3:20])([CH3:19])[CH2:15][CH2:14][C:13]1=[O:21])C>C(O)CCC>[CH3:19][C:16]1([CH3:20])[C:17]2[NH:6][N:9]=[CH:11][C:12]=2[C:13](=[O:21])[CH2:14][CH2:15]1 |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
8.55 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
Step Two
|
Name
|
|
|
Quantity
|
7.25 mL
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
Step Three
|
Name
|
2-((dimethylamino)methylene)-4,4-dimethylcyclohexane-1,3-dione
|
|
Quantity
|
29.2 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=C1C(CCC(C1=O)(C)C)=O
|
|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(CCC)O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
At 0° C.
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
under reflux for 16 hours
|
|
Duration
|
16 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After evaporation of the filtrate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude residue was purified by flash chromatography over silica gel cyclohexane/AcOEt (100:0 to 50:50)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CCC(C=2C=NNC12)=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 76.7 mmol | |
| AMOUNT: MASS | 12.6 g | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
